Cas no 72617-53-9 (1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide)

• Product Name: 1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide
• CAS No: 72617-53-9
• MF: C₁₄H₂₂BrNO₂
• MW: 316.233983516693
• CID: 543656
• PubChem ID: 71404383
• Update Time: 2025-04-19

1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, 4-(4-formylphenoxy)-N,N,N-trimethyl-, bromide
• 4-(4-formylphenoxy)butyl-trimethylazanium,bromide
• DTXSID00825235
• 72617-53-9
• 4-(4-Formylphenoxy)-N,N,N-trimethylbutan-1-aminium bromide

• Inchi： 1S/C14H22NO2.BrH/c1-15(2,3)10-4-5-11-17-14-8-6-13(12-16)7-9-14;/h6-9,12H,4-5,10-11H2,1-3H3;1H/q+1;/p-1
• InChI Key： MDQVNNAMTYLHGF-UHFFFAOYSA-M
• SMILES： [Br-].O(C1C=CC(C=O)=CC=1)CCCC[N+](C)(C)C

Computed Properties

• Exact Mass: 292.9112
• Monoisotopic Mass: 315.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3